Cas no 220848-55-5 ((2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid)

• Product Name: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid
• CAS No: 220848-55-5
• MF: C₂₈H₂₆N₂O₆
• MW: 486.515847682953
• MDL: MFCD32200844
• CID: 1406520
• PubChem ID: 53828875
• Update Time: 2025-04-20

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-[[(2-propenyloxy)carbonyl]amino]-
• (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid
• GBAZMYMQRKRVSH-VWLOTQADSA-N
• Fmoc-L-Phe(4-NH-Alloc)-OH
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)propanoic acid
• SCHEMBL6637100
• EN300-26860680
• Fmoc-4-allyloxycarbonylamino-L-Phe
• F81047
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-(prop-2-enoxycarbonylamino)phenyl]propanoic acid
• 220848-55-5
• 4-(Allyloxycarbonylamino)-N-Fmoc-L-phenylalanine
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)propanoic acid
• N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-[[(2-propenyloxy)carbonyl]amino]-L-phenylalanine
• MFCD32200844
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(((allyloxy)carbonyl)amino)phenyl)propanoic acid
• Fmoc-Phe(4-NH-Alloc)

• MDL： MFCD32200844
• Inchi： 1S/C28H26N2O6/c1-2-15-35-27(33)29-19-13-11-18(12-14-19)16-25(26(31)32)30-28(34)36-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h2-14,24-25H,1,15-17H2,(H,29,33)(H,30,34)(H,31,32)/t25-/m0/s1
• InChI Key： GBAZMYMQRKRVSH-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)NC(=O)OCC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.17918
• Monoisotopic Mass: 486.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.96